Villanovane, atisane, trachylobane or helvifulvane diterpenoids
Villanovane, atisane, trachylobane, and helvifulvane are a series of diterpenoid compounds known for their complex molecular structures. These natural products are primarily isolated from various plant species and have been the subject of extensive research due to their potential bioactivity. Villanovane is characterized by its unique carbon skeleton with multiple rings and functional groups, making it a valuable tool in organic chemistry studies. Atisane exhibits a similar diterpenoid structure but differs in its specific substituents, offering diverse applications. Trachylobane and helvifulvane are also recognized for their distinctive features; the former is notable for its conjugated double bonds, while the latter's structure includes unique ring systems. These compounds have shown promise in fields such as pharmacology, where they may possess anti-inflammatory, anticancer, or antimicrobial properties. Further investigation into these natural products could unlock new therapeutic potentials and contribute to advancements in chemical synthesis methodologies.

Structure | Chemical Name | CAS | MF |
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Antiquorin | 125356-08-3 | C20H28O3 |
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Aconicarchamine B | 1275535-67-5 | C31H41NO7 |
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(5β,7α,8α,9β,10α,12α)-16-Hydroxyatisan-7-yl (2E)-3-phenylacrylate | 1902173-19-6 | C29H40O3 |
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(4,6,18-Triacetyloxy-5-benzoyloxy-7-formyl-17-hydroxy-7,10-dimethyl-15-methylidene-10-azahexacyclo[7.7.1.12,14.01,12.03,8.03,11]octadecan-13-yl) benzoate | 145237-05-4 | C41H43NO12 |
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Denudatine | 26166-37-0 | C22H33NO2 |
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Bullatine A | 1354-84-3 | C22H33NO2 |
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Guan-fu base G | 78969-72-9 | C26H33NO7 |
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ent-11β-Hydroxyatis-16-ene-3,14-dione | 1092103-22-4 | C20H28O3 |
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Spiradine F | 21040-64-2 | C24H33NO4 |
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Atisinium chloride | 4758-99-0 | C22H34ClNO2 |
Related Literature
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Bui Hoang Bac,Yungoo Song,Myung Hun Kim,Young-Boo Lee,Il Mo Kang Chem. Commun., 2009, 5740-5742
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Federico Karagulian,Claudio A. Belis,Friedrich Lagler,Maurizio Barbiere,Michel Gerboles J. Environ. Monit., 2012,14, 2145-2153
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Vikas Chauhan,Arthur C. Reber,Shiv N. Khanna Phys. Chem. Chem. Phys., 2017,19, 31940-31948
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Tianliang Zhang,Wei Xiong,Haiyan Zhang,Jun Li RSC Adv., 2022,12, 34165-34175
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Ihsanullah Sohoo RSC Adv., 2016,6, 83288-83295
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Zhizhou Yue,Han Wang,David J. Bowers,Min Gao,Morgan Stilgenbauer,Frederick Nielsen,Jacob T. Shelley,Yao-Rong Zheng Dalton Trans., 2018,47, 670-674
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